Cas no 81864-61-1 (7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine)
81864-61-1 structure
Product Name:7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine
CAS No:81864-61-1
MF:C11H12N2O5
MW:252.223382949829
MDL:MFCD00508726
CID:1056128
PubChem ID:4578373
Update Time:2024-10-27
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Chemical and Physical Properties
Names and Identifiers
-
- N-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetamide
- 7-Acetamido-8-nitro-3,4-Dihydro-2H-1,5-benzodioxepine
- N-(8-Nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide
- DYQUOBYQMFRMHM-UHFFFAOYSA-N
- Oprea1_432439
- N-(7-nitro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)acetamide
- 6470AJ
- TRA0023816
- SY005336
- AB0052822
- 7-acetamino-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine
- 2H-1,5-Benzodioxepin, acetamide deriv. (ZCI)
- AKOS003592661
- 7-Acetamido-8-nitro-3 pound not4-Dihydro-2H-1 pound not5-benzodioxepine
- DB-020830
- CS-0153961
- MFCD00508726
- 81864-61-1
- SCHEMBL10843250
- AS-31906
- 7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine
-
- MDL： MFCD00508726
- Inchi： 1S/C11H12N2O5/c1-7(14)12-8-5-10-11(6-9(8)13(15)16)18-4-2-3-17-10/h5-6H,2-4H2,1H3,(H,12,14)
- InChI Key： DYQUOBYQMFRMHM-UHFFFAOYSA-N
- SMILES： O=C(C)NC1C([N+](=O)[O-])=CC2=C(OCCCO2)C=1
Computed Properties
- Exact Mass: 252.07500
- Monoisotopic Mass: 252.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.4
- XLogP3: 1.6
Experimental Properties
- PSA: 96.87000
- LogP: 2.88720
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A144995-25mg |
7-Acetamido-8-nitro-3,4-dihydro-2h-1,5-benzodioxepine |
81864-61-1 | 25mg |
$64.00 | 2023-06-13 | ||
| TRC | A144995-50mg |
7-Acetamido-8-nitro-3,4-dihydro-2h-1,5-benzodioxepine |
81864-61-1 | 50mg |
$81.00 | 2023-06-13 | ||
| TRC | A144995-100mg |
7-Acetamido-8-nitro-3,4-dihydro-2h-1,5-benzodioxepine |
81864-61-1 | 100mg |
$121.00 | 2023-06-13 | ||
| TRC | A144995-250mg |
7-Acetamido-8-nitro-3,4-dihydro-2h-1,5-benzodioxepine |
81864-61-1 | 250mg |
$207.00 | 2023-06-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OQ757-200mg |
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine |
81864-61-1 | 97% | 200mg |
483.0CNY | 2021-08-04 | |
| Alichem | A019094669-5g |
N-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetamide |
81864-61-1 | 95% | 5g |
$695.52 | 2023-09-01 | |
| Alichem | A019094669-10g |
N-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetamide |
81864-61-1 | 95% | 10g |
$732.33 | 2023-09-01 | |
| Alichem | A019094669-25g |
N-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)acetamide |
81864-61-1 | 95% | 25g |
$1451.10 | 2023-09-01 | |
| abcr | AB316406-250 mg |
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine, 95%; . |
81864-61-1 | 95% | 250 mg |
€163.10 | 2023-07-19 | |
| abcr | AB316406-1 g |
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine, 95%; . |
81864-61-1 | 95% | 1 g |
€291.00 | 2023-07-19 |
7-Acetamido-8-nitro-3,4-dihydro-2H-1,5-benzodioxepine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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